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Compound of Interest

Compound Name: 4-Aminocyclohexanone

Cat. No.: B1277472 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 4-aminocyclohexanone,

a pivotal building block in medicinal chemistry. This document details its chemical identity,

physicochemical properties, synthetic routes, and applications, with a focus on providing

practical information for laboratory use.

Core Compound Identity and Properties
4-Aminocyclohexanone is a cyclic ketone and amine, rendering it a versatile intermediate for

the synthesis of a wide range of more complex molecules. It is most commonly handled in its

hydrochloride salt form for improved stability.

Table 1: Chemical Identifiers for 4-Aminocyclohexanone and its Hydrochloride Salt
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Identifier 4-Aminocyclohexanone
4-Aminocyclohexanone
Hydrochloride

CAS Number 87976-86-1[1] 675112-40-0[2]

Molecular Formula C₆H₁₁NO[1] C₆H₁₂ClNO[2]

IUPAC Name 4-aminocyclohexan-1-one[1]
4-aminocyclohexan-1-

one;hydrochloride

SMILES C1CC(=O)CCC1N[1] O=C1CCC(N)CC1.[H]Cl[2]

InChIKey
OTCYOBLTAQTFPW-

UHFFFAOYSA-N[1]

NCURSEGKHJAUOX-

UHFFFAOYSA-N

Table 2: Physicochemical Properties

Property 4-Aminocyclohexanone
4-Aminocyclohexanone
Hydrochloride

Molecular Weight 113.16 g/mol [1][3] 149.62 g/mol [2]

Appearance Solid[3]
White crystals or crystalline

powder[4]

Melting Point Not reported 205 °C (dec.)[4]

Solubility Not reported Soluble in water[4]

Topological Polar Surface Area 43.1 Å²[1] 43.1 Å²

XLogP3-AA -0.5[1] Not applicable

Chemical Structure
The chemical structure of 4-aminocyclohexanone consists of a six-membered cyclohexane

ring with a ketone functional group and an amine functional group at the 1 and 4 positions,

respectively.
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Figure 1. Chemical structure of 4-Aminocyclohexanone.

Synthesis of 4-Aminocyclohexanone Derivatives
4-Aminocyclohexanone is typically synthesized from precursors such as 4-

aminocyclohexanol or 1,4-cyclohexanedione. Due to the reactivity of the free amine, it is often

prepared and used with the amine group protected, for example, with a tert-butoxycarbonyl

(Boc) group.

Experimental Protocol: Synthesis of 4-N-Boc-
aminocyclohexanone
This protocol describes a two-step synthesis starting from 4-aminocyclohexanol hydrochloride,

involving the protection of the amine group followed by oxidation of the alcohol.

Step 1: Synthesis of 4-N-Boc-aminocyclohexanol

Reaction Setup: In a suitable reaction vessel, add 4-aminocyclohexanol hydrochloride,

polyguanidine, and dichloromethane.

Reagent Addition: Slowly add Boc anhydride to the reaction mixture. The weight ratio of 4-

aminocyclohexanol hydrochloride to polyguanidine to Boc anhydride should be

approximately 1:2:1.5.[4][5]

Reaction: Stir the mixture at room temperature for 12-24 hours.[4][5]

Work-up: Filter the reaction mixture and wash the solid. The filtrate containing the product is

concentrated by rotary evaporation to yield 4-N-Boc-aminocyclohexanol as a white solid.[4]
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[5]

Step 2: Oxidation to 4-N-Boc-aminocyclohexanone

Reaction Setup: Dissolve the 4-N-Boc-aminocyclohexanol obtained in the previous step in a

suitable solvent like dichloromethane.

Oxidation: Add an oxidizing agent such as a sodium hypochlorite or sodium chlorite solution

to the reaction mixture.[4][5] Acid is also added to facilitate the reaction.

Reaction: Stir the mixture for 1-2 hours.[4][5]

Work-up: Separate the organic layer. Wash the organic layer with water and then dry it over

an appropriate drying agent.

Purification: Remove the solvent by rotary evaporation to obtain the final product, 4-N-Boc-

aminocyclohexanone, as a white solid.[4][5]

Step 1: Protection

Step 2: Oxidation

4-Aminocyclohexanol HCl
Amine

Protection

Boc Anhydride

Polyguanidine,
Dichloromethane

4-N-Boc-aminocyclohexanol
12-24h, RT

OxidationSodium Hypochlorite
or Sodium Chlorite 4-N-Boc-aminocyclohexanone

1-2h
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Click to download full resolution via product page

Synthetic pathway for 4-N-Boc-aminocyclohexanone.

Enzymatic Synthesis
An alternative, greener approach to synthesizing 4-aminocyclohexanone derivatives involves

enzymatic reactions. For instance, a one-pot synthesis can be achieved using a keto reductase

(KRED) and an amine transaminase (ATA) starting from 1,4-cyclohexanedione.[6][7]

1,4-Cyclohexanedione

Amine Transaminase
(ATA)

4-Aminocyclohexanone

Selective
monoamination

Keto Reductase
(KRED)

4-Aminocyclohexanol

Reduction

Click to download full resolution via product page

Enzymatic cascade for 4-aminocyclohexanol synthesis.
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Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 4-
aminocyclohexanone and its derivatives.

Table 3: Spectroscopic Data Summary

Technique Data Availability

¹H NMR, ¹³C NMR

Available for 4-aminocyclohexanone

hydrochloride and its precursors like trans-4-

aminocyclohexanol.[2][8][9]

Mass Spectrometry (MS)

Predicted collision cross-section values for

various adducts of 4-aminocyclohexanone are

available.[10]

Infrared Spectroscopy (IR)

IR spectra are available for related compounds

such as trans-4-aminocyclohexanol

hydrochloride.[8][11]

Note: Researchers should consult spectral databases for detailed spectra.

Applications in Drug Development
4-Aminocyclohexanone is a valuable building block in the synthesis of various

pharmaceutical compounds. Its bifunctional nature allows for the introduction of diverse

substituents, leading to the creation of libraries of compounds for drug screening. A significant

application is in the synthesis of Pramipexole, a dopamine agonist used in the treatment of

Parkinson's disease. The N-acetylated form, 4-acetamidocyclohexanone, is a key intermediate

in this process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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